Silane, [(dimethylsilyl)methyl]trimethyl-

Specification

• CAS No.: 1189-75-9
• Molecular Formula: C6H18Si2
• Molecular Weight: 145.37 g/mol
• Standard InChI: InChI=1S/C6H17Si2/c1-7(2)6-8(3,4)5/h6H2,1-5H3
• Standard InChI Key: XISYFRGVGQIFHM-UHFFFAOYSA-N
• SMILES: C[Si](C)C[Si](C)(C)C
• Canonical SMILES: C[Si](C)C[Si](C)(C)C

Introduction

Silane, [(dimethylsilyl)methyl]trimethyl-, is a complex organosilicon compound with a molecular formula that can be inferred as C$_7$H$_{20}$Si$_2$, based on its structural components. This compound is part of a broader class of silanes, which are widely used in organic synthesis and materials science due to their versatility and reactivity. Despite its specific name not being directly mentioned in the provided search results, we can deduce its properties and potential applications from related compounds and general principles of organosilicon chemistry.

Synthesis and Applications

Silanes like Silane, [(dimethylsilyl)methyl]trimethyl-, are typically synthesized through reactions involving chlorosilanes and organometallic reagents. For example, the reaction of chlorotrimethylsilane with a Grignard reagent derived from a dimethylsilylmethyl halide could yield this compound.

Applications:

• Organic Synthesis: Silanes are used as protecting groups for alcohols and in hydrosilylation reactions to form carbon-silicon bonds.

• Materials Science: They are precursors for the synthesis of silicon-based polymers and ceramics.

Research Findings

While specific research findings on Silane, [(dimethylsilyl)methyl]trimethyl-, are not available, related silanes have been extensively studied for their roles in:

• Hydrosilylation: A reaction where silicon-hydrogen bonds are used to form carbon-silicon bonds, crucial in polymer synthesis and cross-linking.

• Polymer Chemistry: Silanes are used as initiators or chain terminators in polymerization reactions, such as anionic ring-opening polymerization of siloxanes.